Cas no 11099-34-6 (COPPER METAL ALLOY-COPPER TIN)

• Product Name: COPPER METAL ALLOY-COPPER TIN
• CAS No: 11099-34-6
• MF: CuSn
• MW: 182.256000518799
• MDL: MFCD00198187
• CID: 118753
• PubChem ID: 15920287
• Update Time: 2025-04-23

COPPER METAL ALLOY-COPPER TIN Chemical and Physical Properties

Names and Identifiers

• COPPER METAL ALLOY-COPPER TIN
• 12597-70-5
• Sn5Cu84
• KUNSUQLRTQLHQQ-UHFFFAOYSA-N
• Bronze,powder
• copper;tin
• copper-tinalloy
• CS-0440867
• NS00127929
• 158113-12-3
• Bronze
• Cu-Sn
• Copper compound with tin (1:1)
• 11099-34-6
• AKOS015910859
• Bronze powder, -100 mesh
• MFCD00198187
• Stanniferous Copper

• MDL： MFCD00198187
• Inchi： 1S/Cu.Sn
• InChI Key： KUNSUQLRTQLHQQ-UHFFFAOYSA-N
• SMILES： [Sn].[Cu]

Computed Properties

• Exact Mass: 182.83200
• Monoisotopic Mass: 182.83180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: -0.38330

COPPER METAL ALLOY-COPPER TIN Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on COPPER METAL ALLOY-COPPER TIN

Exploring the Properties and Applications of COPPER METAL ALLOY-COPPER TIN (CAS No. 11099-34-6)

The COPPER METAL ALLOY-COPPER TIN, identified by its CAS number 11099-34-6, is a highly versatile and widely used material in various industries. This alloy, composed primarily of copper and tin, is renowned for its exceptional mechanical properties, corrosion resistance, and electrical conductivity. As industries increasingly seek sustainable and high-performance materials, the demand for copper-tin alloys has surged, making it a focal point in modern metallurgy and engineering applications.

One of the most notable characteristics of COPPER METAL ALLOY-COPPER TIN is its excellent corrosion resistance, which makes it ideal for use in marine environments and chemical processing equipment. The alloy's ability to withstand harsh conditions without degrading has positioned it as a preferred choice for manufacturers looking to enhance the longevity and reliability of their products. Additionally, its high thermal conductivity ensures efficient heat dissipation, a critical factor in electronics and automotive applications.

In recent years, the push toward green energy solutions has further elevated the importance of copper-tin alloys. With the rise of electric vehicles (EVs) and renewable energy systems, the need for materials that can support efficient energy transfer and storage has grown exponentially. COPPER METAL ALLOY-COPPER TIN plays a pivotal role in this sector, particularly in the production of electrical connectors, busbars, and battery components. Its low electrical resistance ensures minimal energy loss, making it indispensable in the transition to a more sustainable energy landscape.

Another area where COPPER METAL ALLOY-COPPER TIN excels is in the manufacturing of bearings and bushings. The alloy's self-lubricating properties and wear resistance reduce friction and extend the lifespan of mechanical components. This has led to its widespread adoption in heavy machinery, aerospace, and industrial equipment. Engineers and designers frequently turn to copper-tin alloys to improve performance and reduce maintenance costs in high-stress applications.

The medical industry has also recognized the benefits of COPPER METAL ALLOY-COPPER TIN, particularly in the development of biocompatible implants and surgical instruments. The alloy's antimicrobial properties help prevent infections, while its durability ensures long-term functionality. As medical technology advances, the demand for materials that combine safety, reliability, and performance continues to grow, further solidifying the role of copper-tin alloys in this field.

From a market perspective, the global demand for COPPER METAL ALLOY-COPPER TIN is expected to rise steadily, driven by its diverse applications and the ongoing shift toward sustainable technologies. Industry reports highlight the alloy's significance in renewable energy, automotive innovation, and advanced manufacturing, making it a key player in the materials sector. Companies investing in research and development are continually exploring new ways to enhance the properties of copper-tin alloys, ensuring their relevance in future technological advancements.

In conclusion, COPPER METAL ALLOY-COPPER TIN (CAS No. 11099-34-6) stands out as a material of choice for industries seeking durability, efficiency, and sustainability. Its unique combination of properties, from corrosion resistance to electrical conductivity, makes it indispensable in applications ranging from green energy to medical devices. As technology evolves and the demand for high-performance materials grows, copper-tin alloys will undoubtedly remain at the forefront of innovation, offering solutions to some of the most pressing challenges in modern engineering and manufacturing.